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Compound of Interest

Compound Name:
(2,4-Difluoro-5-iodo-phenyl)-

methanol

Cat. No.: B1454808 Get Quote

(2,4-Difluoro-5-iodo-phenyl)-methanol is a halogenated aromatic compound that serves as a

valuable intermediate in synthetic chemistry, particularly in the development of novel

pharmaceutical agents and other complex organic molecules. Its unique substitution pattern,

featuring two fluorine atoms, an iodine atom, and a hydroxymethyl group on a benzene ring,

offers a versatile platform for a variety of chemical transformations. However, the same

structural features that make this compound synthetically useful also necessitate a thorough

understanding of its potential hazards and the implementation of rigorous safety protocols.

This guide provides a comprehensive overview of the material safety data for (2,4-Difluoro-5-
iodo-phenyl)-methanol. In the absence of a formally published Material Safety Data Sheet

(MSDS) for this specific compound, this document synthesizes available data, extrapolates

information from structurally similar molecules, and integrates established principles for

handling halogenated organic compounds. The objective is to empower researchers with the

knowledge to handle this reagent safely and effectively, ensuring both personal safety and the

integrity of their research.

Section 1: Chemical and Physical Properties
A foundational aspect of safe chemical handling is a clear understanding of the substance's

identity and physical characteristics. These properties influence storage, handling, and

emergency response procedures.
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Property Value Source

Chemical Name
(2,4-Difluoro-5-iodo-phenyl)-

methanol
Vulcanchem

Synonyms
2,4-Difluoro-5-iodobenzyl

alcohol
Vulcanchem

CAS Number 1097626-21-5 BLDpharm[1]

Molecular Formula C₇H₅F₂IO BLDpharm[1]

Molecular Weight 270.02 g/mol BLDpharm[1]

Physical State
Likely a crystalline solid at

room temperature
Vulcanchem

Storage Temperature 0°C, protect from light

Suzhou Shiya Bio-

pharmaceutical Technology

Co., Ltd.[2]

Section 2: Hazard Identification and GHS
Classification (Inferred)
While a specific Globally Harmonized System (GHS) classification for (2,4-Difluoro-5-iodo-
phenyl)-methanol is not available, we can infer its likely hazards based on data from

structurally related compounds and the general toxicological profiles of halogenated aromatics.

The following classification is based on a related difluoro-phenyl-methanol derivative and

should be considered provisional.

Signal Word:Warning

Inferred Hazard Pictograms:

Inferred Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[3]

The rationale for this inferred classification stems from the known irritant and toxic properties of

many halogenated organic compounds.[4] The presence of fluorine and iodine atoms can

enhance the reactivity and biological activity of the molecule, leading to potential irritation of the

skin, eyes, and respiratory tract upon contact.

Section 3: First-Aid Measures: A Step-by-Step
Protocol
In the event of accidental exposure, immediate and appropriate first aid is critical. The following

protocols are based on established best practices for handling chemical irritants and toxic

substances.

Step-by-Step First-Aid Procedures
Inhalation:

Move the affected individual to fresh air immediately.[5]

If breathing is difficult or has stopped, administer artificial respiration.

Keep the person warm and at rest.

Seek immediate medical attention.
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Skin Contact:

Immediately remove all contaminated clothing.[6]

Wash the affected skin area thoroughly with soap and copious amounts of water for at

least 15-20 minutes.[7]

If skin irritation persists, seek medical attention.

Eye Contact:

Immediately flush the eyes with large amounts of lukewarm water for at least 15-20

minutes, occasionally lifting the upper and lower eyelids to ensure complete irrigation.[6]

Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Ingestion:

Do NOT induce vomiting.

Rinse the mouth with water.

If the person is conscious, have them drink one or two glasses of water to dilute the

substance.

Seek immediate medical attention.

The following diagram illustrates the decision-making process for first aid in the event of an

exposure.
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Exposure Event

Identify Exposure Route
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Wash Skin with Soap & Water (15-20 min)
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Chemical Spill Occurs

Assess Spill Size & Risk

Small, Controllable Spill
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Large or Uncontrolled Spill

 Large 
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Don Appropriate PPE
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Click to download full resolution via product page

Caption: Workflow for chemical spill response.
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Section 6: Toxicological Profile and Health Effects
The toxicological properties of (2,4-Difluoro-5-iodo-phenyl)-methanol have not been

extensively studied. However, based on its structure as a halogenated organic compound,

several potential health effects can be anticipated.

Acute Effects: As indicated by the inferred GHS classification, acute exposure is likely to

cause irritation to the skin, eyes, and respiratory system. Ingestion may be harmful.

Chronic Effects: The long-term health effects of exposure to this specific compound are

unknown. However, many halogenated organic compounds are known to be persistent in the

environment and can bioaccumulate. [4]Some halogenated phenolic compounds have been

shown to have endocrine-disrupting effects. [8] Given the uncertainties, it is prudent to

handle this compound with a high degree of caution and to minimize all potential routes of

exposure.

Section 7: Applications in Drug Discovery and
Development
(2,4-Difluoro-5-iodo-phenyl)-methanol is a valuable building block in medicinal chemistry.

The presence of multiple halogen atoms provides several advantages:

Metabolic Stability: The fluorine atoms can block sites of metabolism, increasing the in vivo

half-life of a drug candidate.

Binding Affinity: Fluorine can participate in favorable interactions with protein targets,

enhancing binding affinity.

Synthetic Handles: The iodine atom provides a reactive site for cross-coupling reactions

(e.g., Suzuki, Sonogashira, Heck), allowing for the facile introduction of additional molecular

complexity.

The hydroxymethyl group can be readily oxidized to an aldehyde or carboxylic acid, or used as

a point of attachment for other functional groups, further increasing the synthetic utility of this

compound.
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Conclusion: A Commitment to Informed Safety
(2,4-Difluoro-5-iodo-phenyl)-methanol is a chemical reagent with significant potential in

research and development. While a comprehensive, officially sanctioned MSDS is not yet

available, a proactive and informed approach to safety is paramount. By understanding its

chemical properties, inferring its likely hazards from related compounds, and adhering to

rigorous safety protocols for handling, storage, and emergency response, researchers can

confidently and safely harness the synthetic utility of this valuable compound. This guide serves

as a foundational resource to support that commitment to safety and scientific excellence.
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Sources

1. 1097626-21-5|(2,4-Difluoro-5-iodophenyl)methanol|BLD Pharm [bldpharm.com]

2. (2,4-Difluoro-5-iodo-phenyl)-methanol-²úÆ·ÐÅÏ¢-ËÕÖÝÊ©ÑÇÉúÎï¿Æ¼¼ÓÐÏÞ¹«Ë¾
[shiyabiopharm.com]

3. 2121511-74-6|(2,4-Difluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-
yl)phenyl)methanol|BLD Pharm [bldpharm.com]

4. Chapter One: Perspective on Halogenated Organic Compounds | Risk Assessment Portal
| US EPA [assessments.epa.gov]

5. aftvotes.org [aftvotes.org]

6. CCOHS: First Aid for Chemical Exposures [ccohs.ca]

7. braun.matse.illinois.edu [braun.matse.illinois.edu]

8. Persistent toxic burdens of halogenated phenolic compounds in humans and wildlife -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Introduction: Navigating the Safety Profile of a Key
Synthetic Intermediate]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.uvm.edu/riskmanagement/iodinations-standard-operating-procedures
https://www.carlroth.com/medias/SDB-AE01-MT-EN.pdf
https://www.benchchem.com/product/b1454808?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/1097626-21-5.html
https://www.shiyabiopharm.com/product_fl02.asp?id=4637
https://www.shiyabiopharm.com/product_fl02.asp?id=4637
https://www.bldpharm.com/products/P000803436.html
https://www.bldpharm.com/products/P000803436.html
https://assessments.epa.gov/risk/document/&deid%3D361686
https://assessments.epa.gov/risk/document/&deid%3D361686
https://www.aftvotes.org/sites/default/files/media/documents/2025/safety_procedures_gas_and_noise_final.pdf
https://www.ccohs.ca/oshanswers/chemicals/firstaid.html
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://pubmed.ncbi.nlm.nih.gov/23635024/
https://pubmed.ncbi.nlm.nih.gov/23635024/
https://www.benchchem.com/product/b1454808#2-4-difluoro-5-iodo-phenyl-methanol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1454808#2-4-difluoro-5-iodo-phenyl-methanol-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1454808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1454808#2-4-difluoro-5-iodo-phenyl-methanol-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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